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Compound of Interest

Compound Name: alpha-Methyl-DL -tryptophan

Cat. No.: B555767

The following guide provides essential safety and logistical information for the proper disposal
of alpha-Methyl-DL-tryptophan, ensuring compliance with safety regulations and promoting a
secure laboratory environment. This substance is intended for laboratory research use only and
must be handled by trained professionals.[1]

Immediate Safety and Hazard Identification

alpha-Methyl-DL-tryptophan is a solid, off-white powder.[1] According to its Safety Data Sheet
(SDS), it is classified as a substance that causes serious eye irritation.[1] Therefore,
appropriate personal protective equipment (PPE), including eye and face protection, should be
worn when handling this chemical.[1]

Key Hazard Information:
o GHS Classification: Eye Irritation, Category 2A[1]
e Hazard Statement: H319 - Causes serious eye irritation[1]
o Precautionary Measures:
o P264: Wash hands and any exposed skin thoroughly after handling.[1]

o P280: Wear protective gloves, clothing, eye protection, and face protection.[1]
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o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[1]

o P337+P313: If eye irritation persists, get medical advice/attention.[1]

General Disposal Principles

All chemical waste, including alpha-Methyl-DL-tryptophan and materials contaminated with it,
is regulated by agencies such as the Environmental Protection Agency (EPA) through the
Resource Conservation and Recovery Act (RCRA).[2][3] As a general rule, laboratory chemical
waste must not be disposed of in the regular trash or down the sewer drain.[1][2] Disposal must
be managed through your institution's Environmental Health and Safety (EHS) program or an
equivalent department.[2][4]

Step-by-Step Disposal Protocol

Follow these procedural steps to ensure the safe and compliant disposal of alpha-Methyl-DL-
tryptophan.

Step 1: Waste Characterization
o Treat alpha-Methyl-DL-tryptophan as a non-acutely hazardous chemical waste.

e Any materials used to clean up spills of this chemical, such as absorbent pads or
contaminated gloves, must also be disposed of as hazardous waste.[4]

Step 2: Container Selection and Management

o Select a Proper Container: Use a container that is compatible with the chemical. For solid
waste, a securely sealable plastic container is recommended.[2][5] The container must be in
good condition, free of leaks or rust.[6]

o Keep Container Closed: The waste container must be kept tightly closed at all times, except
when you are adding waste.[3][7]

Step 3: Labeling the Waste Container
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» Immediate Labeling: Affix a "Hazardous Waste" tag to the container as soon as the first
amount of waste is added.[4]

o Complete Information: The tag must be filled out completely and legibly. Do not use
abbreviations, chemical formulas, or ditto marks.[2] The required information is detailed in
the table below.

Step 4: Waste Accumulation and Storage

o Designated Storage: Store the waste container in a designated Satellite Accumulation Area
(SAA), which must be at or near the point of generation.[5][7]

e Segregation: Ensure that the container is stored separately from incompatible materials,
such as strong oxidizing agents.[7]

e Quantity Limits: Do not accumulate more than 55 gallons of hazardous waste in an SAA.
Once this limit is reached, the waste must be removed within three days.[5]

Step 5: Arranging for Disposal

» Request Pickup: Once the container is full or the experiment is complete, submit a
hazardous waste collection request to your institution's EHS department.[2][4]

» Documentation: Complete any required forms, providing a full list of the container's contents
and their respective quantities.[2]

Step 6: Handling Empty Containers

e An empty container that once held alpha-Methyl-DL-tryptophan must be triple-rinsed with a
suitable solvent (e.g., water).[6]

e The rinsate from this process is considered hazardous waste and must be collected and
disposed of accordingly.[6]

 After triple-rinsing and defacing the original manufacturer's label, the empty container can
typically be disposed of as regular trash.[4]
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Data Presentation: Waste Management Summary

Requirement

Specification

Rationale & Citation

Waste Classification

Hazardous Chemical Waste

Must not be disposed of with
household garbage or into the

sewage system.[1]

Container Type

Sealable, compatible

container. Plastic is preferred.

Prevents leaks and spills.
Plastic is durable and less

prone to breakage.[2][5]

Container Condition

Must be in good condition with

no leaks, rust, or damage.

Ensures safe containment of

hazardous materials.[6]

Labeling Requirement

Affix an EHS-provided

"Hazardous Waste" tag.

Complies with Hazard
Communication Standards and

federal regulations.[2][4]

Required Label Info

1. "Hazardous Waste"2. Full
Chemical Name: "alpha-
Methyl-DL-tryptophan"3.
Quantity/Concentration4. Date
of Generation5. Principal
Investigator Name & Contact6.
Laboratory Building & Room

Number

Provides essential information
for safe handling, transport,

and disposal.[2]

Storage Location

Designated Satellite
Accumulation Area (SAA) at or

near the point of generation.

Ensures waste is managed
safely in a controlled,

designated space.[5][7]

Storage Time Limit

Up to 12 months, provided
accumulation limits are not

exceeded.

Regulatory requirement to
prevent indefinite storage in

laboratory settings.[5]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of alpha-Methyl-

DL-tryptophan.
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Caption: Workflow for the disposal of alpha-Methyl-DL-tryptophan.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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